Cas no 1855920-54-5 (3-Chloro-N-(5S)-2-oxo-3-4-(3-oxo-4-morpholinyl)phenyl-5-oxazolidinylmethyl-2-thiophenecarboxamide)

• Product Name: 3-Chloro-N-(5S)-2-oxo-3-4-(3-oxo-4-morpholinyl)phenyl-5-oxazolidinylmethyl-2-thiophenecarboxamide
• CAS No: 1855920-54-5
• Molecular Formula: C₁₉H₁₈ClN₃O₅S
• Molecular Weight: 435.881322383881
• CID: 4742402

3-Chloro-N-(5S)-2-oxo-3-4-(3-oxo-4-morpholinyl)phenyl-5-oxazolidinylmethyl-2-thiophenecarboxamide Properties

Names and Identifiers

• 2-Thiophenecarboxamide, 3-chloro-N-[[(5S)-2-oxo-3-[4-(3-oxo-4-morpholinyl)phenyl]-5-oxazolidinyl]methyl]-
• 3-Chloro-N-[[(5S)-2-oxo-3-[4-(3-oxomorpholin-4-yl)phenyl]-1,3-oxazolidin-5-yl]methyl]thiophene-2-car
• 3-Chloro-N-({(5S)-2-oxo-3-[4-(3-oxo-4-morpholinyl)phenyl]-1,3-oxazolidin-5-yl}methyl)-2-thiophenecar
• 3-Chloro-N-(5S)-2-oxo-3-4-(3-oxo-4-morpholinyl)phenyl-5-oxazolidinylmethyl-2-thiophenecarboxamide

• InChIKey： SEWZKMKNFZNVAD-AWEZNQCLSA-N
• Inchi： 1S/C19H18ClN3O5S/c20-15-5-8-29-17(15)18(25)21-9-14-10-23(19(26)28-14)13-3-1-12(2-4-13)22-6-7-27-11-16(22)24/h1-5,8,14H,6-7,9-11H2,(H,21,25)/t14-/m0/s1
• SMILES： ClC1C=CSC=1C(NC[C@H]1CN(C(=O)O1)C1C=CC(=CC=1)N1C(COCC1)=O)=O

Computed Properties

• Exact Mass: 435.06557g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 5
• Monoisotopic Mass: 435.06557g/mol
• Heavy Atom Count: 29
• Complexity: 645
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 116
• Molecular Weight: 435.9g/mol